molecular formula C23H23N5O2 B2531578 (4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-phenylisoxazol-3-yl)methanone CAS No. 1172346-15-4

(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-phenylisoxazol-3-yl)methanone

Cat. No. B2531578
CAS RN: 1172346-15-4
M. Wt: 401.47
InChI Key: XKEYRYYMSYJPHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves the use of substitution reactions to introduce various functional groups onto a piperazine backbone. For example, in the first paper, a set of 4-alkyl-1-(o-methoxyphenyl)piperazines was synthesized, which included a terminal benzotriazole fragment . Although the exact synthesis of the compound is not detailed, similar synthetic strategies could potentially be applied, such as the use of substitution reactions to attach the benzo[d]imidazol and phenylisoxazol groups to the piperazine core.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic techniques and single crystal X-ray diffraction studies. For instance, the second paper describes the crystal structure of a piperidine-based compound, which exhibits a chair conformation and a distorted tetrahedral geometry around the sulfur atom . While the compound is not directly analyzed, it is likely that it would also exhibit interesting conformational and geometric characteristics, which could be studied using similar methods.

Chemical Reactions Analysis

The papers do not provide specific details on the chemical reactions of the compound "(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(5-phenylisoxazol-3-yl)methanone." However, the first paper does mention that the synthesized piperazine derivatives have affinity for 5-HT1A and 5-HT2 receptors, indicating that they may participate in receptor-ligand interactions within the central nervous system . This suggests that the compound may also engage in similar interactions, which could be explored through further chemical and pharmacological studies.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using techniques such as thermogravimetric analysis, which revealed the thermal stability of the compound in the second paper . Additionally, the HOMO-LUMO energy gap and other electronic parameters were evaluated, providing insights into the electronic structure and reactivity of the molecule. While the exact properties of the compound are not discussed, analogous analyses could be conducted to determine its stability, electronic characteristics, and potential reactive sites.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzimidazole derivatives have been found to have antifungal, antiviral, and anticancer activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it .

Future Directions

The future research directions would depend on the properties and potential uses of the compound. Given the biological activities associated with benzimidazole and piperazine, this compound could potentially be explored for pharmaceutical applications .

properties

IUPAC Name

[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N5O2/c1-26-20-10-6-5-9-18(20)24-22(26)16-27-11-13-28(14-12-27)23(29)19-15-21(30-25-19)17-7-3-2-4-8-17/h2-10,15H,11-14,16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKEYRYYMSYJPHN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2N=C1CN3CCN(CC3)C(=O)C4=NOC(=C4)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.